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Compound of Interest

Compound Name: Octadecane
CAS No.: 128271-18-1
Cat. No.: B175841
Get Quote
. J

Understanding the inherent properties of octadecane is fundamental to managing its disposal
correctly. It is not merely an inert solid; its specific hazards dictate the handling and disposal
protocols that follow.

Primary Hazards: Octadecane is classified under the Globally Harmonized System (GHS) with
the following key hazard statements:

+ H304: May be fatal if swallowed and enters airways.[1][2][3] This is the most severe risk
associated with octadecane. Aspiration hazard means that if the substance is ingested and
then enters the lungs (for instance, during vomiting), it can cause severe lung damage or be
fatal.[1][4] This is particularly relevant if octadecane is in a liquid (molten) state or dissolved
in a low-viscosity solvent.

e H315: Causes skin irritation.[2]
e H319: Causes serious eye irritation.[2][3]

Physicochemical Properties and Associated Risks:
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» Combustibility: Octadecane is a combustible solid.[1] While it has a relatively high flash
point (>93.3°C), it can burn if exposed to an ignition source, producing irritating and
potentially toxic gases like carbon monoxide and carbon dioxide.[4][5]

e Incompatibility: Saturated hydrocarbons like octadecane are incompatible with strong
oxidizing agents (e.g., nitric acid, perchlorates).[1][3][6] Contact can lead to vigorous
reactions, potentially causing fire or explosion. This is a critical consideration for waste
segregation.

This risk profile mandates that octadecane be handled as a hazardous substance, with
disposal protocols designed to mitigate aspiration, contact, and reactivity risks.

Immediate Safety & Handling Protocols

Before disposal, ensure the following controls are in place to create a self-validating system of
safety.

Personal Protective Equipment (PPE):

o Eye Protection: Wear safety glasses with side shields or goggles. This is non-negotiable to
prevent eye irritation from dust or splashes.[2][3]

» Hand Protection: Use chemically impermeable gloves, such as nitrile gloves.[1]

» Protective Clothing: A standard laboratory coat should be worn. For larger quantities or
significant spill risk, consider additional protective clothing.[3]

Engineering Controls:

¢ Ventilation: Always handle octadecane in a well-ventilated area.[1][3][4] For procedures that
could generate dust or aerosols, a chemical fume hood is required.

Step-by-Step Disposal and Decontamination
Procedures

The proper disposal route depends on whether you are dealing with unused product, a spill, or
contaminated labware.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b175841/docs?utm_src=pdf-body#hazard-profile-and-risk-assessment-the-why-behind-the-procedure
https://www.echemi.com/sds/octadecane-pid_Rock44933.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJwNW9rMTdvcms4bW1qc2c1d2tudTJoaXo5amxtIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lPMDAwM181OTMtNDUtM19PY3RhZGVjYW5lLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJTzAwMDNfNTkzLTQ1LTNfT2N0YWRlY2FuZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--7e19fe2737db7e243eb8c361e5bd207955f1bfa3/MetaSci_MSIO0003_593-45-3_this%20compound.pdf
https://www.vigon.com/product/octadecane-99/?doc=MSDS/500964_vigon_sds_us_english.pdf&namee=Octadecane99SDS
https://www.benchchem.com/product/b175841/docs?utm_src=pdf-body#hazard-profile-and-risk-assessment-the-why-behind-the-procedure
https://www.echemi.com/sds/octadecane-pid_Rock44933.html
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-1-41.pdf
https://pim-resources.coleparmer.com/sds/96769.pdf
https://www.benchchem.com/product/b175841/docs?utm_src=pdf-body#hazard-profile-and-risk-assessment-the-why-behind-the-procedure
https://www.tcichemicals.com/BE/en/sds/S0290_EU_6N.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-1-41.pdf
https://www.echemi.com/sds/octadecane-pid_Rock44933.html
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-1-41.pdf
https://www.benchchem.com/product/b175841/docs?utm_src=pdf-body#hazard-profile-and-risk-assessment-the-why-behind-the-procedure
https://www.echemi.com/sds/octadecane-pid_Rock44933.html
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-1-41.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJwNW9rMTdvcms4bW1qc2c1d2tudTJoaXo5amxtIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lPMDAwM181OTMtNDUtM19PY3RhZGVjYW5lLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJTzAwMDNfNTkzLTQ1LTNfT2N0YWRlY2FuZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--7e19fe2737db7e243eb8c361e5bd207955f1bfa3/MetaSci_MSIO0003_593-45-3_this%20compound.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175841?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Protocol A: Disposal of Unused or Waste Octadecane

This protocol applies to surplus octadecane or reaction waste containing octadecane.

o Waste Characterization: The first step is to determine if the chemical is classified as
hazardous waste. Given its aspiration hazard, it is best practice to manage it as such.
Chemical waste generators must comply with federal, state, and local regulations, such as
the US EPA guidelines in 40 CFR 261.3.[4][6]

o Packaging:

o Place the octadecane waste into a sealable, chemically compatible container. A
polyethylene or polypropylene container is suitable.[7]

o Ensure the container is in good condition and will not leak.

o Do not mix octadecane waste with incompatible materials, particularly strong oxidizing
agents.[1][3][6]

e Labeling:

o Clearly label the container with "Hazardous Waste" and the full chemical name,
"Octadecane."

o Include the specific hazards (e.g., "Aspiration Hazard," "Irritant”).
o Follow your institution's specific labeling requirements.
e Storage and Disposal:
o Store the sealed container in a designated, secure satellite accumulation area.

o Arrange for pickup and disposal through your institution's Environmental Health & Safety
(EHS) department. They will work with a licensed waste disposal company.[2][3] Disposal
often involves high-temperature incineration at a permitted facility.[3]

Protocol B: Spill Management and Cleanup
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Accidents happen. A prepared response is critical to mitigating risk.
For Small Spills (Solid):

o Secure the Area: Ensure the area is well-ventilated and restrict access. Remove all ignition
sources.[1][5]

e Don PPE: Wear the appropriate PPE as described in Section 2.

o Containment: Carefully sweep or pick up the solid material, avoiding the creation of dust.[2]

[3][6]

o Collection: Place the spilled material and any contaminated cleaning tools into a labeled
hazardous waste container.

o Decontamination: Clean the spill area with soap and water. Collect all cleaning materials for
disposal as hazardous waste.[7]

For Molten or Large Spills:
o Evacuate: Evacuate all non-essential personnel from the immediate area.[1]
o Ventilate and Isolate: Increase ventilation and remove all ignition sources.[1][5]

o Containment: Prevent the spill from spreading or entering drains. Dike the spill using an
inert, non-combustible absorbent material like sand, earth, or vermiculite.[1][5]

o Absorption: Once the material has solidified, or if it is a liquid, cover and absorb it with the
inert material.[1][4]

o Collection: Carefully scoop the absorbed material into a suitable, closed container for
disposal.[1][3] Label as hazardous waste.

o Contact EHS: For large spills, notify your institution's EHS or emergency response team
immediately.

Data Summary and Visual Workflow
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For quick reference, the following table summarizes key data for octadecane disposal.

Parameter

Information

Source(s)

CAS Number

593-45-3

[1](6]

GHS Hazard Statements

H304: May be fatal if
swallowed and enters
airways.H315: Causes skin
irritation.H319: Causes serious

eye irritation.

[1](21[3]

Primary Disposal Route

Incineration via a licensed

hazardous waste facility.

[3]

Incompatible Materials

Strong oxidizing agents (e.g.,

nitric acid, perchlorates).

[1]3][6]

Spill Cleanup Material

Inert absorbent (sand, earth,

vermiculite).

[1]141[5]

To further clarify the decision-making process, the following workflow diagram outlines the

procedural logic for handling octadecane waste.

© 2026 BenchChem. All rights reserved. 5/8

Tech Support


https://www.benchchem.com/product/b175841/docs?utm_src=pdf-body#hazard-profile-and-risk-assessment-the-why-behind-the-procedure
https://www.echemi.com/sds/octadecane-pid_Rock44933.html
https://pim-resources.coleparmer.com/sds/96769.pdf
https://www.echemi.com/sds/octadecane-pid_Rock44933.html
https://www.tcichemicals.com/BE/en/sds/S0290_EU_6N.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-1-41.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-1-41.pdf
https://www.echemi.com/sds/octadecane-pid_Rock44933.html
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-1-41.pdf
https://pim-resources.coleparmer.com/sds/96769.pdf
https://www.echemi.com/sds/octadecane-pid_Rock44933.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJwNW9rMTdvcms4bW1qc2c1d2tudTJoaXo5amxtIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lPMDAwM181OTMtNDUtM19PY3RhZGVjYW5lLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJTzAwMDNfNTkzLTQ1LTNfT2N0YWRlY2FuZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--7e19fe2737db7e243eb8c361e5bd207955f1bfa3/MetaSci_MSIO0003_593-45-3_this%20compound.pdf
https://www.vigon.com/product/octadecane-99/?doc=MSDS/500964_vigon_sds_us_english.pdf&namee=Octadecane99SDS
https://www.benchchem.com/product/b175841/docs?utm_src=pdf-body#hazard-profile-and-risk-assessment-the-why-behind-the-procedure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175841?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Octadecane for Disposal

Unused Product or
Process Waste

Assess Spill Size

Small Spill Protocol: Large Spill Protocol:
1. Wear PPE. 1. Evacuate area.
2. Sweep solid material. 2. Dike and contain.
3. Avoid creating dust. 3. Absorb with inert material.

y

Step 1: Package in sealed,
compatible container.
Step 2: Label as
Hazardous Waste.

y y

Step 3: Collect waste and
contaminated materials
in a labeled container.

r

(Step 4: Store in designated area)

Contact EHS for disposal.

Disposal by Licensed
Waste Vendor

Click to download full resolution via product page

Caption: Decision workflow for octadecane disposal.
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By adhering to these detailed procedures, you ensure that octadecane is managed
responsibly from acquisition through disposal, upholding the highest standards of laboratory
safety and environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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